Cas no 2171467-33-5 (5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid)

• Product Name: 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid
• CAS No: 2171467-33-5
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6535542
• PubChem ID: 165833007
• Update Time: 2025-07-23

5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid
• 2171467-33-5
• EN300-1485494
• 5-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylpentanoic acid

• Inchi： 1S/C26H30N2O7/c1-3-34-25(32)22(23(29)27-14-8-9-16(2)24(30)31)28-26(33)35-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21-22H,3,8-9,14-15H2,1-2H3,(H,27,29)(H,28,33)(H,30,31)
• InChI Key： DIODSKLSGKYKIM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NCCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid

Research Brief on 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid (CAS: 2171467-33-5)

In recent years, the compound 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid (CAS: 2171467-33-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), and the incorporation of this moiety into the compound suggests potential applications in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its chemical properties and biological activities. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of the molecule. These efforts are critical for ensuring the reproducibility and reliability of subsequent biological assays.

One of the key findings from recent research is the compound's role as a building block in the synthesis of peptide-based drugs. The presence of the Fmoc group allows for selective deprotection under mild conditions, making it an attractive candidate for the development of complex peptide architectures. Additionally, the ethyl carboxy and methylpentanoic acid moieties contribute to the molecule's solubility and stability, which are essential factors for its potential use in pharmaceutical formulations.

Further investigations have explored the biological activity of derivatives of 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting potential applications in targeting diseases such as cancer and inflammatory disorders. However, more extensive in vivo studies are required to fully understand its pharmacokinetic and pharmacodynamic profiles.

In conclusion, the compound 5-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpentanoic acid (CAS: 2171467-33-5) represents a promising avenue for future research in chemical biology and drug development. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. Continued efforts in synthesis optimization, biological testing, and mechanistic studies will be essential to unlock its full therapeutic potential.